Cas no 1390676-33-1 ((S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole)

• Product Name: (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole
• CAS No: 1390676-33-1
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD22508299
• CID: 4777209
• Update Time: 2026-02-27

(S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole
• (S)-6-Bromo-1-methylisoindoline
• SB33270
• (1S)-6-bromo-1-methyl-2,3-dihydro-1H-isoindole

• MDL： MFCD22508299
• Inchi： 1S/C9H10BrN/c1-6-9-4-8(10)3-2-7(9)5-11-6/h2-4,6,11H,5H2,1H3/t6-/m0/s1
• InChI Key： IBIGOVJFWZFPET-LURJTMIESA-N
• SMILES： BrC1C=CC2CN[C@@H](C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 2
• Topological Polar Surface Area: 12

Additional information on (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole

Introduction to (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole (CAS No. 1390676-33-1)

(S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole (CAS No. 1390676-33-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a bromine substituent and a methyl group attached to the isoindole ring. The chiral center at the 1-position imparts enantiomeric specificity, which is crucial for its potential applications in pharmaceuticals and other advanced materials.

The isoindole scaffold is a versatile core structure found in numerous natural products and bioactive molecules. The presence of the bromine atom at the 6-position and the methyl group at the 1-position not only enhances the compound's reactivity but also influences its biological properties. Recent studies have highlighted the importance of such functional groups in modulating the pharmacological activities of small molecules, making (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole an attractive target for further investigation.

In the context of medicinal chemistry, (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole has been explored for its potential as a lead compound in drug discovery. Its chiral nature allows for the synthesis of enantiomerically pure forms, which can exhibit distinct biological activities. For instance, enantiomeric purity is often critical in optimizing drug efficacy and minimizing side effects. Research has shown that this compound can serve as a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.

One of the key areas where (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole has shown promise is in the development of inhibitors for various enzymes and receptors. Enzyme inhibitors are essential tools in both basic research and clinical settings, as they can help elucidate biological pathways and provide therapeutic benefits. For example, studies have demonstrated that derivatives of this compound can effectively inhibit specific kinases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

Moreover, (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole has been utilized in combinatorial chemistry approaches to generate libraries of compounds for high-throughput screening. This method allows researchers to rapidly identify hits with desired biological activities from a large pool of candidates. The ability to synthesize diverse derivatives of this compound efficiently makes it an ideal choice for such applications.

The synthetic accessibility of (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole is another factor contributing to its significance in chemical research. Various synthetic routes have been developed to access this compound, including asymmetric synthesis methods that ensure high enantiomeric purity. These methods often involve catalytic processes using chiral catalysts or ligands, which are designed to selectively favor one enantiomer over the other.

In addition to its pharmaceutical applications, (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole has also found use in materials science. The isoindole core can be incorporated into polymers or other materials to impart specific properties such as fluorescence or redox activity. These materials have potential applications in areas such as sensing, imaging, and energy storage.

Recent advancements in computational chemistry have further enhanced our understanding of (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole. Molecular modeling and simulation techniques have been employed to predict its behavior in different environments and to design more effective derivatives. These computational tools provide valuable insights into the structure-property relationships of this compound, guiding experimental efforts towards more efficient and targeted synthesis.

In conclusion, (S)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole (CAS No. 1390676-33-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and chiral nature make it an important molecule for both fundamental research and practical applications. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to remain a focal point in the fields of organic synthesis and medicinal chemistry.